Cas no 1163135-92-9 ((15R)-Bimatoprost)
(15R)-Bimatoprost Chemical and Physical Properties
Names and Identifiers
-
- (15R)-Bimatoprost
- 15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide
- 15R-Bimatoprost
- 15-epi-bimatoprost
- 19-Hydroxy-4-androstene-3,17-dione
- 19-Hydroxy-androst-4-en-3,17-dion
- 19-Hydroxyandrostendione
- 19-Hydroxyandrostenedione
- 4-Androsten-19-ol-3,17-dione
- 4-Androstene-3,17-dione-19-ol
- (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1E,3R)-3-hydroxy-5-phenyl-1-penten-1-yl]cyclopentyl]-N-ethyl-5-heptenamide
-
- MDL: MFCD23115442
- Inchi: 1S/C25H37NO4/c1-2-26-25(30)13-9-4-3-8-12-21-22(24(29)18-23(21)28)17-16-20(27)15-14-19-10-6-5-7-11-19/h3,5-8,10-11,16-17,20-24,27-29H,2,4,9,12-15,18H2,1H3,(H,26,30)/b8-3-,17-16+/t20-,21-,22-,23+,24-/m1/s1
- InChI Key: AQOKCDNYWBIDND-ZPFRTTICSA-N
- SMILES: O[C@H]1C[C@H]([C@H](/C=C/[C@@H](CCC2C=CC=CC=2)O)[C@H]1C/C=C\CCCC(NCC)=O)O
Computed Properties
- Exact Mass: 415.27200
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
Experimental Properties
- Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.04 g/l) (25 º C),
- PSA: 89.79000
- LogP: 3.53780
(15R)-Bimatoprost Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65538-1mg |
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide |
1163135-92-9 | 98% | 1mg |
¥1720.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65538-5mg |
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide |
1163135-92-9 | 98% | 5mg |
¥6966.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65538-10mg |
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide |
1163135-92-9 | 98% | 10mg |
¥11741.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65538-500ug |
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide |
1163135-92-9 | 98% | 500ug |
¥902.00 | 2023-09-08 | |
| TRC | B386815-1mg |
(15R)-Bimatoprost |
1163135-92-9 | 1mg |
$ 295.00 | 2023-04-18 | ||
| TRC | B386815-10mg |
(15R)-Bimatoprost |
1163135-92-9 | 10mg |
$ 1166.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-287309-500 µg |
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide, |
1163135-92-9 | 500µg |
¥963.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-287309A-1 mg |
15(R)-17-phenyl trinor Prostaglandin F2α ethyl amide, |
1163135-92-9 | 1mg |
¥1,835.00 | 2023-07-11 | ||
| eNovation Chemicals LLC | D699647-10mg |
(15R)-Bimatoprost |
1163135-92-9 | 95% | 10mg |
$795 | 2024-08-03 | |
| eNovation Chemicals LLC | D699647-55mg |
(15R)-Bimatoprost |
1163135-92-9 | 95% | 55mg |
$1285 | 2024-08-03 |
(15R)-Bimatoprost Suppliers
(15R)-Bimatoprost Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on (15R)-Bimatoprost
Professional Introduction to (15R)-Bimatoprost (CAS No. 1163135-92-9)
(15R)-Bimatoprost, chemically designated as (15R)-enantiomer of bimatoprost, is a potent synthetic prostaglandin analog that has garnered significant attention in the field of ophthalmology and pharmaceutical research. With the CAS number 1163135-92-9, this compound is widely recognized for its therapeutic applications, particularly in the management of glaucoma and other ocular conditions. The unique stereochemistry of (15R)-Bimatoprost contributes to its high efficacy and selectivity, making it a subject of extensive study and innovation.
The mechanism of action of (15R)-Bimatoprost involves the stimulation of prostaglandin receptors, primarily the prostaglandin FP receptor, which leads to an increase in aqueous humor outflow. This mechanism is crucial in reducing intraocular pressure (IOP), a key factor in the treatment of glaucoma. Recent advancements in pharmacological research have highlighted the compound's ability to modulate various cellular pathways, thereby offering insights into potential new therapeutic applications beyond ocular conditions.
One of the most compelling aspects of (15R)-Bimatoprost is its high affinity for the FP receptor, which results in minimal systemic side effects. This selectivity has been a focal point in clinical trials and preclinical studies, where researchers have observed that patients treated with (15R)-Bimatoprost exhibit better compliance due to reduced local irritation and systemic adverse effects compared to other prostaglandin analogs. The compound's efficacy has been further validated by multiple randomized controlled trials, which have demonstrated its ability to lower IOP by up to 30% within a few weeks of treatment.
In recent years, researchers have also explored the potential of (15R)-Bimatoprost in treating other ocular conditions beyond glaucoma. For instance, studies have shown promising results in using this compound for the management of macular edema, a condition often associated with diabetes and retinal vein occlusion. The anti-angiogenic properties of (15R)-Bimatoprost have been particularly noted, as they can help reduce vascular permeability and inflammation in the retina.
The stereochemical configuration of (15R)-Bimatoprost plays a critical role in its pharmacological profile. Unlike its enantiomer (11β)-bimatoprost, which is less active or inactive in certain therapeutic contexts, the (15R) configuration ensures optimal binding to the FP receptor. This stereochemical specificity has been a key focus in drug design and development, as it underscores the importance of enantiomeric purity in achieving desired therapeutic outcomes. Advanced chromatographic techniques and synthetic methodologies have enabled pharmaceutical companies to produce highly pure forms of (15R)-Bimatoprost, thereby enhancing its clinical efficacy.
The pharmacokinetic properties of (15R)-Bimatoprost are another area of interest. The compound exhibits rapid absorption after topical administration and has a relatively long half-life, allowing for once-daily dosing regimens. This convenience has significantly improved patient adherence to treatment protocols. Additionally, studies have shown that (15R)-Bimatoprost does not significantly interact with other commonly used ophthalmic medications, making it a versatile option for patients with multiple ocular conditions.
Emerging research also suggests that (15R)-Bimatoprost may have applications beyond ophthalmology. Preliminary studies have indicated potential benefits in managing certain dermatological conditions due to its anti-inflammatory and vasoconstrictive properties. While these findings are still under investigation, they open up new avenues for exploring the therapeutic potential of this compound.
The safety profile of (15R)-Bimatoprost has been extensively evaluated through rigorous clinical trials and post-marketing surveillance. Common side effects include conjunctival hyperemia, eyelid darkening, and increased lacrimation. However, these effects are generally mild and transient. Rare but serious adverse events have also been reported, including macular edema and acute angle-closure glaucoma. Patients are advised to use caution and consult their healthcare provider if they experience any unusual symptoms during treatment.
The future direction of research on (15R)-Bimatoprost includes exploring novel delivery systems that could enhance its bioavailability and reduce local irritation. Nanotechnology-based formulations and mucoadhesive drug delivery systems are among the innovative approaches being investigated. These advancements could potentially lead to more effective treatments with fewer side effects.
In conclusion, (15R)-Bimatoprost (CAS No. 1163135-92-9) is a highly effective therapeutic agent with significant applications in ophthalmology. Its unique stereochemistry, potent mechanism of action, and favorable pharmacokinetic profile make it a cornerstone in the management of glaucoma and other ocular conditions. As research continues to uncover new therapeutic potentials and improve delivery systems, the role of (15R)-Bimatoprost is expected to expand further into various medical fields.
1163135-92-9 ((15R)-Bimatoprost) Related Products
- 155206-00-1(Bimatoprost)
- 1163135-95-2((5E)-BiMatoprost)
- 1163135-96-3(15-Keto Bimatoprost)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)